N-4-biphenylyl-2-(2,4-dichlorophenoxy)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C20H15Cl2NO2/c21-16-8-11-19(18(22)12-16)25-13-20(24)23-17-9-6-15(7-10-17)14-4-2-1-3-5-14/h1-12H,13H2,(H,23,24)
• InChI Key: APYFHBRKQHVLPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H15Cl2NO2
• Molecular Weight: 372.2 g/mol

Description

N-4-biphenylyl-2-(2,4-dichlorophenoxy)acetamide, commonly known as dicamba, is a herbicide that is widely used to control broadleaf weeds in agricultural fields. It was first introduced in the 1960s and has since become one of the most widely used herbicides in the world. Dicamba works by disrupting the growth of plants, causing them to die within a few days of application.

Mechanism of Action

Dicamba works by mimicking the natural plant hormone auxin, which regulates growth and development. When dicamba is applied to a plant, it disrupts the normal auxin signaling pathways, causing the plant to grow abnormally and eventually die.
Biochemical and Physiological Effects
Dicamba can have a range of biochemical and physiological effects on plants, depending on the concentration and timing of application. At low concentrations, dicamba can stimulate plant growth and development, while at higher concentrations it can cause stunted growth and leaf deformation. Dicamba can also interfere with the uptake of nutrients and water by plants, leading to reduced crop yields.

Advantages and Limitations for Lab Experiments

Dicamba is widely used in laboratory experiments to study plant growth and development. Its ability to mimic the natural plant hormone auxin makes it a useful tool for studying the regulation of plant growth. However, dicamba can also have negative effects on non-target plants and wildlife, which can limit its use in certain experiments.

Future Directions

There are several areas of research that could be explored in the future to better understand the effects of dicamba on plants and the environment. One area of research could focus on developing new formulations of dicamba that are less toxic to non-target plants and wildlife. Another area of research could investigate the use of dicamba in combination with other herbicides to improve weed control and reduce the risk of resistance. Additionally, research could be conducted to better understand the long-term effects of dicamba on soil health and water quality.

Synthesis Methods

Dicamba can be synthesized using a variety of methods, including the reaction of 2,4-dichlorophenol with chloroacetic acid, followed by reaction with biphenyl. Another method involves the reaction of 2,4-dichlorophenoxyacetic acid with biphenyl in the presence of a catalyst.

Scientific Research Applications

Dicamba has been extensively studied for its effectiveness as a herbicide and its impact on the environment. Research has shown that dicamba is highly effective in controlling broadleaf weeds, especially in crops such as soybeans and cotton. However, it can also have negative effects on non-target plants and wildlife, as well as contaminating water sources.